2-Benzylhexahydro-1H-3a,7a-(methanoiminomethano)isoindole dihydrochloride
Description
2-Benzylhexahydro-1H-3a,7a-(methanoiminomethano)isoindole dihydrochloride, also known as SCH 23390, is a potent dopamine D1 receptor antagonist. It is commonly used in scientific research to study the role of dopamine in various physiological and pathological processes.
Scientific Research Applications
Molecular Structure and Properties
- The hexahydro-1H-benzo[f]isoindole and indoline rings exhibit planarity, with significant dihedral angles between these rings. This structural feature suggests potential applications in molecular engineering and design (Sharma et al., 2012).
Fluorescence and Solvent Interaction
- Certain nitrogen-containing fluorophores related to isoindoles exhibit solvent-dependent fluorescence emission, suggesting applications in chemical sensing and analysis (Tamuly et al., 2006).
Functionalization and Chemical Reactions
- The functionalization of isoindole derivatives, including reactions with bromine and methoxy group substitution, highlights the chemical versatility of these compounds, which is crucial for synthesizing new materials or pharmaceuticals (Khusnitdinov et al., 2019).
Heterocyclic Synthesis
- Isoindoles can undergo molecular cyclizations and other transformations, important for synthesizing complex heterocyclic structures used in pharmaceuticals and advanced materials (Tyltin et al., 1985).
Pharmaceutical Applications
- Although excluding direct drug use information, the research into isoindole derivatives' synthesis and structure is integral to discovering new pharmaceutical compounds (Sahu et al., 2019).
Analytical and Synthetic Chemistry
- Isoindoles' unique properties, such as fluorescence and structural features, make them valuable in analytical chemistry for detecting specific substances and in synthetic chemistry for creating novel compounds (Kuroda & Kobayashi, 2015).
properties
IUPAC Name |
8-benzyl-8,11-diazatricyclo[4.3.3.01,6]dodecane;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2.2ClH/c1-2-6-15(7-3-1)10-19-13-16-8-4-5-9-17(16,14-19)12-18-11-16;;/h1-3,6-7,18H,4-5,8-14H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FMRGDZFWHFRJCG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC23CNCC2(C1)CN(C3)CC4=CC=CC=C4.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzylhexahydro-1H-3a,7a-(methanoiminomethano)isoindole dihydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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